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Compound of Interest

Compound Name: 5-Propylfuran-2-carbaldehyde

Cat. No.: B087962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the Nuclear Magnetic Resonance

(NMR) characterization of 5-propylfuran-2-carbaldehyde. The following sections outline the

chemical structure, tabulated NMR data, a comprehensive experimental protocol for data

acquisition, and visual representations of the molecule and experimental workflow.

Introduction
5-Propylfuran-2-carbaldehyde is a furan derivative with potential applications in flavor

chemistry, fragrance development, and as a building block in organic synthesis. Accurate

structural elucidation and purity assessment are critical for its use in research and

development. NMR spectroscopy is a powerful analytical technique for the unambiguous

determination of the molecular structure of small organic molecules like 5-propylfuran-2-
carbaldehyde. This document provides the essential ¹H and ¹³C NMR data and a standard

operating procedure for its characterization.

Chemical Structure and Atom Numbering
The chemical structure and atom numbering scheme for 5-propylfuran-2-carbaldehyde are

presented below. This numbering is used for the assignment of NMR signals.
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Figure 1. Chemical Structure of 5-Propylfuran-2-carbaldehyde
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Figure 2. NMR Sample Preparation Workflow
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Transfer to NMR Tube

Cap and Label Tube
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Figure 3. Key 2D NMR Correlations for 5-Propylfuran-2-carbaldehyde
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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